N-[(3-methoxyphenyl)methyl]-1-(4-methylsulfonylphenyl)methanamine

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-1-(4-methylsulfonylphenyl)methanamine
• InChI: InChI=1S/C16H19NO3S/c1-20-15-5-3-4-14(10-15)12-17-11-13-6-8-16(9-7-13)21(2,18)19/h3-10,17H,11-12H2,1-2H3
• InChI Key: BARQDRXKFMAYAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCC2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

N-[(3-methoxyphenyl)methyl]-1-(4-methylsulfonylphenyl)methanamine, commonly known as MEM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of MEM is not fully understood, but it is believed to act as a selective serotonin and dopamine reuptake inhibitor (SSDRI). This means that it inhibits the reuptake of serotonin and dopamine, leading to increased levels of these neurotransmitters in the brain. This, in turn, can lead to improved mood, reduced anxiety, and other therapeutic effects.
Biochemical and Physiological Effects:
MEM has been shown to have a range of biochemical and physiological effects, including increased levels of dopamine and serotonin in the brain, reduced anxiety and depression-like behaviors in animal models, and improved cognitive function. Additionally, MEM has been shown to have a low potential for abuse and addiction, making it a promising candidate for the development of new drugs with improved safety profiles.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MEM in lab experiments is its high potency and selectivity for serotonin and dopamine reuptake inhibition. This makes it a valuable tool for studying the effects of these neurotransmitters on behavior and physiology. However, one of the main limitations is its relatively high cost, which can make it difficult to obtain in large quantities for certain types of experiments.

Future Directions

There are several potential future directions for research on MEM, including:
1. Further investigation of its mechanism of action and effects on neurotransmitter systems.
2. Development of new drugs based on MEM with improved efficacy and safety profiles.
3. Exploration of its potential applications in other fields, such as agriculture and environmental science.
4. Investigation of its effects on other physiological systems, such as the immune system and cardiovascular system.
5. Study of its potential interactions with other drugs and compounds.
In conclusion, MEM is a promising compound with a range of potential applications in various fields. Further research is needed to fully understand its mechanism of action and effects on behavior and physiology, but its high potency and selectivity make it a valuable tool for studying the effects of neurotransmitters on the brain.

Synthesis Methods

MEM is synthesized through a multi-step process that involves the reaction of 3-methoxybenzyl chloride with 4-methylsulfonylphenyl magnesium bromide, followed by the addition of ammonia. The resulting product is then purified through recrystallization to obtain MEM in its pure form.

Scientific Research Applications

MEM has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, MEM has been investigated as a potential drug candidate for the treatment of various diseases, including depression, anxiety, and schizophrenia. In neuroscience, MEM has been studied for its effects on neurotransmitter systems, particularly the dopamine and serotonin systems. In drug discovery, MEM has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.